Cas no 35896-58-3 (1,2,3,4-Tetramethoxy-5-methylbenzene)

• Product Name: 1,2,3,4-Tetramethoxy-5-methylbenzene
• CAS No: 35896-58-3
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD07370118
• CID: 54509
• PubChem ID: 354334128
• Update Time: 2025-11-05

1,2,3,4-Tetramethoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetramethoxy-5-methylbenzene
• 2,3,4,5-Tetramethoxytoluene
• 1,2,3,4-tetramethoxy-5-methyl-benzene
• 1-methyl-2,3,4,5-tetramethoxybenzene
• 2,3,4,5-tetramethoxy-6-methylbenzene
• tetramethoxytoluene
• Benzene, 1,2,3,4-tetramethoxy-5-methyl-
• 2,3,4,5-tetramethoxy-toluene
• 2,3,4,5-tetramethoxy toluene
• 2,3,4,5 tetramethoxy toluene
• OIWAVVSMXFIBCD-UHFFFAOYSA-N
• VZ22091
• 5-methyl-1,2,3,4-tetramethoxybenzene
• Benzene,
• AC-9037
• SCHEMBL1243920
• MFCD07370118
• A823024
• FT-0639288
• T2626
• O10336
• SY046549
• 1,2,3,4-tetramethoxy-5-methyl-benzene;2,3,4,5-Tetramethoxytoluene
• DTXSID90432199
• AKOS015889821
• AMY17955
• 35896-58-3
• AS-12311
• CS-W021271
• 2,3,4,5-Tetramethoxytoluene,97%
• DB-019648

• MDL： MFCD07370118
• Inchi： 1S/C11H16O4/c1-7-6-8(12-2)10(14-4)11(15-5)9(7)13-3/h6H,1-5H3
• InChI Key： OIWAVVSMXFIBCD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=CC=1C)OC)OC)OC

Computed Properties

• Exact Mass: 212.10500
• Monoisotopic Mass: 212.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.052
• Boiling Point: 120°C/1.2mmHg(lit.)
• Flash Point: 104.4°C
• Refractive Index: 1.509
• PSA: 36.92000
• LogP: 2.02940

1,2,3,4-Tetramethoxy-5-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2,3,4-Tetramethoxy-5-methylbenzene

Comprehensive Overview of 1,2,3,4-Tetramethoxy-5-methylbenzene (CAS No. 35896-58-3): Properties, Applications, and Industry Insights

1,2,3,4-Tetramethoxy-5-methylbenzene (CAS No. 35896-58-3), a specialized aromatic compound, has garnered significant attention in organic synthesis and material science due to its unique structural features. This methoxy-substituted benzene derivative is characterized by four methoxy groups and a methyl group arranged symmetrically around the benzene ring, offering distinct electronic and steric properties. Researchers frequently search for "synthesis of 1,2,3,4-tetramethoxy-5-methylbenzene" or "CAS 35896-58-3 applications," reflecting its relevance in advanced chemical workflows.

The compound's thermal stability and solubility profile make it valuable for designing high-performance polymers and liquid crystal materials. Recent studies highlight its role as a building block for pharmaceutical intermediates, particularly in developing antioxidant agents and flavor enhancers. Industry trends show growing interest in "green chemistry approaches for methoxybenzene derivatives," aligning with sustainability goals. Analytical techniques like HPLC and NMR are essential for quality control, as purity directly impacts performance in end-use applications.

Emerging applications include organic electronics, where its electron-donating methoxy groups contribute to charge transport in semiconducting materials. Patent analyses reveal innovative uses in photoinitiator systems for UV-curable coatings. Environmental considerations drive research into "biodegradable aromatic compounds," positioning 35896-58-3 as a candidate for eco-friendly formulations. The compound's low toxicity profile (as per REACH guidelines) further supports its adoption across industries.

Supply chain dynamics for tetramethoxybenzene derivatives reflect increasing demand from Asia-Pacific markets. Technical discussions often focus on "scale-up challenges for multi-methoxy aromatics" and "cost-effective purification methods." Advanced catalytic methylation processes have recently improved production efficiency by 15-20%, addressing key pain points in manufacturing. Regulatory compliance remains straightforward as the compound falls outside restricted substance lists in major jurisdictions.

Future research directions may explore its supramolecular chemistry potential, particularly in host-guest systems for molecular recognition. The compound's crystallographic data (available in CSD databases) aids in computational modeling of molecular interactions. As industries seek "multifunctional aromatic platforms," 1,2,3,4-Tetramethoxy-5-methylbenzene offers versatile chemistry for next-generation material design, combining processability with tailorable reactivity.